Cas no 717871-25-5 (Butanamide,N-(4,5-dihydro-2-thiazolyl)-3,3-dimethyl-)

• Product Name: Butanamide,N-(4,5-dihydro-2-thiazolyl)-3,3-dimethyl-
• CAS No: 717871-25-5
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 558266
• Update Time: 2024-03-05

Butanamide,N-(4,5-dihydro-2-thiazolyl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-(4,5-dihydro-2-thiazolyl)-3,3-dimethyl-
• Butanamide, N-(4,5-dihydro-2-thiazolyl)-3,3-dimethyl-

• Inchi： 1S/C9H16N2OS/c1-9(2,3)6-7(12)11-8-10-4-5-13-8/h4-6H2,1-3H3,(H,10,11,12)
• InChI Key： LKOGWHZBGUBICX-UHFFFAOYSA-N
• SMILES： C(NC1=NCCS1)(=O)CC(C)(C)C

Computed Properties

• Exact Mass: 200.09848
• Monoisotopic Mass: 200.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 41.46